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Compound of Interest

1-Boc-4-(2-hydroxymethyl-
Compound Name:
phenylamino)-piperidine

Cat. No.: B062578

In-Depth Technical Guide to 1-Boc-4-(2-
hydroxymethyl-phenylamino)-piperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-Boc-4-(2-hydroxymethyl-phenylamino)-piperidine, a key intermediate in
pharmaceutical synthesis. This document outlines its known characteristics, provides a
plausible synthetic pathway based on related compounds, and details the analytical methods
for its characterization.

Chemical Identity and Properties

1-Boc-4-(2-hydroxymethyl-phenylamino)-piperidine, identified by the CAS number 162045-
29-6, is a piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group on the
piperidine nitrogen and a (2-hydroxymethyl-phenyl)amino substituent at the 4-position. This
compound is typically available as an off-white to light yellow powder and serves as a valuable
building block in the synthesis of more complex pharmaceutical agents.[1]

Table 1: Physicochemical Properties of 1-Boc-4-(2-hydroxymethyl-phenylamino)-piperidine
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Property Value Source
CAS Number 162045-29-6 [1]
Molecular Formula C17H26N203 [2]
Molecular Weight 306.40 g/mol

Appearance Off-white to light yellow powder  [1]
Purity >98% (typical) [1]

Note: Experimental values for properties such as melting point, boiling point, and solubility are
not readily available in published literature. The data presented is based on information from
chemical suppliers and extrapolated from similar compounds.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-Boc-4-(2-
hydroxymethyl-phenylamino)-piperidine is not extensively documented in publicly available
literature, a highly probable synthetic route involves the reductive amination of 1-Boc-4-
piperidone with 2-aminobenzyl alcohol. This common and efficient method is widely used for
the synthesis of analogous 4-amino-piperidine derivatives.

Proposed Synthesis: Reductive Amination

The synthesis can be logically broken down into a single key step: the coupling of the
piperidone core with the aminobenzyl alcohol side chain.

Experimental Protocol:

e Reaction Setup: To a solution of 1-Boc-4-piperidone (1.0 equivalent) and 2-aminobenzyl
alcohol (1.0-1.2 equivalents) in a suitable solvent such as dichloromethane (DCM) or 1,2-
dichloroethane (DCE), add a catalytic amount of a weak acid like acetic acid.

¢ Reductant Addition: To the stirred mixture, add a mild reducing agent such as sodium
triacetoxyborohydride (NaBH(OAC)3) (1.5-2.0 equivalents) portion-wise at room temperature.
The use of NaBH(OAC)s is advantageous as it is selective for the iminium intermediate and
tolerant of many functional groups.
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» Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS) to confirm the consumption of the starting
materials and the formation of the desired product.

o Work-up: Upon completion, quench the reaction by the addition of a saturated aqueous
solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent like DCM
or ethyl acetate.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. The crude product can then be
purified by column chromatography on silica gel to yield pure 1-Boc-4-(2-hydroxymethyl-
phenylamino)-piperidine.

Synthesis Workflow for 1-Boc-4-(2-hydroxymethyl-phenylamino)-piperidine

Starting Materials

1-Boc-4-piperidone 2-Aminobenzyl Alcohol

Reaction Step

Reductive Amination
(Solvent: DCM/DCE, Reagent: NaBH(OAC)3)

Product

1-Boc-4-(2-hydroxymethyl-

phenylamino)-piperidine

Purification

Column Chromatography

Click to download full resolution via product page
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Synthesis Workflow

Analytical Characterization

Due to the limited availability of published spectral data for 1-Boc-4-(2-hydroxymethyl-
phenylamino)-piperidine, this section provides predicted and expected analytical
characteristics based on its chemical structure and data from analogous compounds.

Table 2: Expected Spectral Data

Technique Expected Observations

Signals corresponding to the Boc group (singlet,

~1.4 ppm), piperidine ring protons (multiplets,

1.5-4.0 ppm), aromatic protons (multiplets, 6.5-
14 NMR ppm) p ( | p

7.5 ppm), hydroxymethyl protons (singlet or

doublet, ~4.5 ppm), and amine proton (broad

singlet).

Resonances for the Boc carbonyl (~155 ppm),

Boc quaternary carbon (~80 ppm), piperidine
3C NMR carbons (30-60 ppm), aromatic carbons (110-

150 ppm), and the hydroxymethyl carbon (~65

ppm).

Broad O-H stretch (~3300-3400 cm~1), N-H
stretch (~3350 cm™1), C-H stretches (aliphatic

FT-IR (cm™1) and aromatic, ~2850-3100 cm~1), C=0 stretch
(Boc group, ~1680-1700 cm™1), and C-O stretch
(~1050 cm™1),

Mass Spec. (ESI+) Expected [M+H]* ion at m/z 307.2.

Biological Activity and Signaling Pathways

Currently, there is no specific information in the public domain detailing the biological activity or
the signaling pathways associated with 1-Boc-4-(2-hydroxymethyl-phenylamino)-piperidine.
However, the piperidine scaffold is a common motif in a wide range of biologically active
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molecules. For instance, structurally related 4-anilinopiperidine derivatives are precursors to
potent synthetic opioids.

Given its structure, this compound could be investigated for a variety of potential biological
activities. The Boc-protecting group makes it a versatile intermediate for further chemical
modifications, allowing for the exploration of structure-activity relationships in drug discovery
programs.

Conclusion

1-Boc-4-(2-hydroxymethyl-phenylamino)-piperidine is a valuable chemical intermediate with
potential applications in the synthesis of novel pharmaceutical compounds. While detailed
experimental data is currently scarce, its synthesis can be reliably achieved through
established methods like reductive amination. The information provided in this guide serves as
a foundational resource for researchers and professionals working with this and related
molecules, facilitating further investigation into its properties and potential applications in drug
development. Further research is warranted to fully characterize its physical, chemical, and
biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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